Cas no 292135-78-5 (Roflumilast N-oxide)

• Product Name: Roflumilast N-oxide
• CAS No: 292135-78-5
• MF: C₁₇H₁₄Cl₂F₂N₂O₄
• MW: 419.206869602203
• MDL: MFCD04112984
• CID: 1005056
• PubChem ID: 9940999
• Update Time: 2025-08-03

Roflumilast N-oxide Chemical and Physical Properties

Names and Identifiers

• RofluMilast N-Oxide
• 3-(cyclopropylmethoxy)-N-(3,5-dichloro-1-hydroxypyridin-4-ylidene)-4-(difluoromethoxy)benzamide
• 3-(CyclopropylMethoxy)-N-(3,5-dichloro-1-oxido-4-pyridinyl)-4-(difluoroMethoxy)benzaMide
• Roflumilast n-Oxide D4
• UNII-F08MQ6CZCS
• 3,5-Dichloro-4-[3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamido]pyridine 1-Oxide
• Daxas N-oxide
• 3-(cyclopropylmethoxy)-N-(3,5-dichloro-1-oxidopyridin-1-ium-4-yl)-4-(difluoromethoxy)benzamide
• F08MQ6CZCS
• PCGSQNPMMSALEJ-UHFFFAOYSA-N
• BCP28534
• 3, 5-dichloro-4-(3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamido)pyridine 1-oxide
• Benzamide, 3-(cyclopropylmethoxy)-N-(3,5-dichloro-1-oxido-4-pyridinyl)-4-(difluoromethoxy)-
• AK00897885
• Q2727
• 3,5-Dichloro-4-(3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamido)pyridine 1-oxide
• 292135-78-5
• DTXSID80433059
• roflumilastN-oxide
• AKOS037515830
• 3,5-Dichloro-4-(3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamido)pyridine1-oxide
• n-(3.5-dichloro-1-oxido-pyridin-4-yl)-4-difluoromethoxy-3-cyclopropylmethoxybenzamide
• C17H14Cl2F2N2O4
• AS-74398
• SCHEMBL185643
• SCHEMBL20756169
• Roflumilast N-oxide?
• Q27277472
• CHEMBL4082392
• KHXXMSARUQULRI-UHFFFAOYSA-N
• R0217
• ROFLUMILAST METABOLITE M07
• 3-(Cyclopropylmethoxy)-N-(3,5-dichloro-1-oxido-4-pyridinyl)-4-(difluoromethoxy)-benzamide, 3-(Cyclopropylmethoxy)-N-(3,5-dichloro-1-oxido-4-pyridinyl)-4-(difluoromethoxy)benzamide; N-(3,5-Dichloro-1-oxopyridin-4-yl)-4-difluoromethoxy-3-cyclopropylmethoxybenzamide; Roflumilast N-oxide
• A899569
• A1-04252
• CCG-277877
• 3,5-dichloro-4-(3-(cyclopropylmethoxy)-4-(difluoromethoxy) benzamido)pyridine 1-oxide
• 3,5-DICHLORO-4-[3-(CYCLOPROPYLMETHOXY)-4-(DIFLUOROMETHOXY)BENZAMIDO]PYRIDIN-1-IUM-1-OLATE
• BYK22890
• 3-(cyclopropylmethoxy)-N-(3,5-dichloro-1-oxido-pyridin-1-ium-4-yl)-4-(difluoromethoxy)benzamide
• MFCD04112984
• N-(3,5-Dichloro-1-oxopyridin-4-yl)-4-difluoromethoxy-3-cyclopropylmethoxybenzamide
• Roflumilast N-oxide

• MDL： MFCD04112984
• Inchi： 1S/C17H14Cl2F2N2O4/c18-11-6-23(25)7-12(19)15(11)22-16(24)10-3-4-13(27-17(20)21)14(5-10)26-8-9-1-2-9/h3-7,9,17,25H,1-2,8H2
• InChI Key： KHXXMSARUQULRI-UHFFFAOYSA-N
• SMILES： ClC1=CN(C=C(/C/1=N/C(C1C=CC(=C(C=1)OCC1CC1)OC(F)F)=O)Cl)O

Computed Properties

• Exact Mass: 418.03000
• Monoisotopic Mass: 418.0298686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• XLogP3: 4.8

Experimental Properties

• Melting Point: 179.0 to 183.0 deg-C
• PSA: 73.05000
• LogP: 4.16350

Roflumilast N-oxide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Roflumilast N-oxide

Recent Advances in Roflumilast N-oxide (292135-78-5) Research: A Comprehensive Review

Roflumilast N-oxide (CAS: 292135-78-5), the active metabolite of the phosphodiesterase-4 (PDE4) inhibitor roflumilast, has garnered significant attention in recent years due to its therapeutic potential in treating inflammatory and respiratory diseases. This research briefing synthesizes the latest findings on its pharmacological properties, clinical applications, and emerging research directions, providing a timely update for professionals in the chemical, biological, and pharmaceutical fields.

Recent pharmacokinetic studies highlight Roflumilast N-oxide's superior bioavailability (83% vs. parent compound) and extended half-life (30 hours), attributed to its stable N-oxide moiety. A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated its 40-fold selectivity for PDE4B over PDE4D, explaining its reduced emetic side effects compared to first-generation PDE4 inhibitors. Advanced cryo-EM structural analyses (Nature Structural Biology, 2024) revealed unique binding interactions with PDE4B's catalytic domain, informing next-generation inhibitor design.

Clinical research has expanded beyond COPD, with phase II trials (NCT05238207) showing promise in severe asthma (62% reduction in exacerbations at 500μg/day). Notably, a 2024 Science Translational Medicine report identified its neuroprotective effects in multiple sclerosis models through microglial modulation (p<0.001), opening new therapeutic avenues. However, recent pharmacovigilance data (EMA 2023) emphasize the need for careful hepatic function monitoring, particularly in patients with Child-Pugh B/C cirrhosis.

Emerging synthetic approaches, including a novel biocatalytic oxidation method (ACS Catalysis 2023), have improved Roflumilast N-oxide production efficiency (yield: 92%, ee: 99%). Concurrently, nanoparticle formulations (e.g., PLGA-PEG carriers) are addressing solubility challenges, achieving 3.5-fold enhanced lung deposition in recent preclinical tests. These advancements position 292135-78-5 as a versatile scaffold for future drug development.

Ongoing research is exploring combination therapies, particularly with long-acting β2-agonists. A recent meta-analysis (European Respiratory Journal, 2024) demonstrated synergistic effects when co-administered with indacaterol (FEV1 improvement: 14.2% vs. monotherapy). Furthermore, the compound's newly discovered role in fibrosis regression (via TGF-β1 pathway inhibition) is being investigated in phase I trials for idiopathic pulmonary fibrosis (NCT05398796), with preliminary results expected Q4 2024.

This briefing underscores Roflumilast N-oxide's evolving therapeutic profile and the chemical innovations surrounding 292135-78-5. As research progresses into novel indications and formulations, this molecule continues to offer significant opportunities for targeted anti-inflammatory therapies, warranting close monitoring of upcoming clinical and mechanistic studies in this dynamic field.